Cas no 69980-24-1 (rac-Nicotine-d3)

• Product Name: rac-Nicotine-d3
• CAS No: 69980-24-1
• MF: C₁₀H₁₄N₂
• MW: 165.250047206879
• CID: 502652
• PubChem ID: 24872452
• Update Time: 2025-09-21

rac-Nicotine-d3 Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[1-(methyl-d3)-2-pyrrolidinyl]- (9CI)
• DL-Nicotine-(methyl-d3)
• Nicotine-d3
• rac-Nicotine-d3
• (+/-)-Nicotine-methyl-d3
• ( inverted exclamation markA)-Nicotine-d3
• (R,S)-Nicotine-d3
• 3-(1-trideuteriomethyl-pyrrolidin-2-yl)-pyridine
• DL-Nicotine-d3
• DL-Nicotine-d3 (methyl-d3)
• Nicotin-N'-d(3)
• Nicotin-N-methyl-d3
• rac-N-[methyl-d3]nicotine

• Inchi： 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/i1D3
• InChI Key： SNICXCGAKADSCV-FIBGUPNXSA-N
• SMILES： N1(C([2H])([2H])[2H])CCCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 165.13500
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.029 g/mL at 25 °C(lit.)
• Boiling Point: 247 °C/745 mmHg(lit.)
• Flash Point: 215 °F
• Refractive Index: n20/D 1.5265(lit.)
• Stability/Shelf Life: May Turn Brown on Exposure to Light or Air
• PSA: 16.13000
• LogP: 1.78620

rac-Nicotine-d3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H310
• Warning Statement： P262-P264-P280-P301+P310+P330-P302+P352+P310-P361+P364
• Hazardous Material transportation number：UN 1654 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-27-51/53
• Safety Instruction： S45
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R26/27/28